[(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-(1-ethylpyrazol-3-yl)-N-[(2-methoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C14H19N3O/c1-3-17-9-8-13(16-17)11-15-10-12-6-4-5-7-14(12)18-2/h4-9,15H,3,10-11H2,1-2H3
• InChI Key: LXIMHVKSXUZNAR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNCC2=CC=CC=C2OC

Description

[(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine is a chemical compound of significant interest in medicinal chemistry and pharmacological research, particularly for the development of new therapeutic agents. This molecule features a 1-ethyl-1H-pyrazole core linked to a 2-methoxyphenyl group via a methylene amine bridge. The pyrazole scaffold is a privileged structure in drug discovery, known for its versatile biological activities and presence in numerous marketed drugs . Pyrazole derivatives are extensively investigated for their broad and diverse pharmacological profiles. Scientific studies have demonstrated that compounds containing the pyrazole nucleus exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, analgesic, and antidepressant effects . The specific substitution pattern on the pyrazole ring, such as the 1-ethyl and 3-aminomethyl substituents in this compound, is a critical structural determinant that influences its interaction with biological targets and overall efficacy . This makes [(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine a valuable intermediate for researchers exploring structure-activity relationships (SAR) and aiming to optimize potency and selectivity for specific targets. The primary research applications of this amine are in the design and synthesis of new bioactive molecules. It serves as a key building block for constructing more complex compounds intended for screening against various disease models. Its mechanism of action is dependent on the final synthesized derivative, but pyrazole-based compounds are known to interact with a range of enzymatic targets and receptors, such as cannabinoid receptors, cyclooxygenase-2 (COX-2), and metabolic enzymes, potentially modulating pathways involved in inflammation, pain, and cellular proliferation . Researchers can utilize this compound to develop novel chemical entities for potential use in neuropharmacology, oncology, and infectious disease research. This product is intended for use in controlled laboratory settings by qualified professionals. It is strictly for Research Use Only and is not classified as a drug, food additive, or cosmetic. It is not for diagnostic or therapeutic applications, nor for human or veterinary use.

Preparation Methods

Reaction Mechanism

• Imine Formation : The primary amine reacts with the aldehyde to form an imine intermediate.

• Reduction : The imine is reduced to a secondary amine using agents like sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3).

Optimization Parameters

• Solvent : Methanol or dichloroethane, which stabilize the imine intermediate.

• Catalyst : Acetic acid (1–5 mol%) to protonate the imine and facilitate reduction.

• Temperature : Room temperature to prevent side reactions.

• Yield : Reported yields range from 65–78% depending on aldehyde purity.

Limitations

• Requires anhydrous conditions to avoid hydrolysis of the imine.

• Competing over-reduction or polymerization may occur with excess aldehyde.

Stepwise Alkylation of Ammonia with (1-Ethyl-1H-Pyrazol-3-yl)Methyl Halide and 2-Methoxybenzyl Halide

This method involves sequential alkylation of ammonia with two distinct benzyl halides.

Synthetic Pathway

• First Alkylation : Ammonia reacts with (1-ethyl-1H-pyrazol-3-yl)methyl bromide in tetrahydrofuran (THF) to form the primary amine.

• Second Alkylation : The primary amine is treated with 2-methoxybenzyl chloride under basic conditions (K2CO3) to yield the secondary amine.

Key Data

Parameter	First Alkylation	Second Alkylation
Solvent	THF	DMF
Base	None	K2CO3
Temperature	0–5°C	60°C
Yield	52%	48%

Challenges

• Regioselectivity : Competing tertiary amine formation requires precise stoichiometric control.

• Purification : Silica gel chromatography is often necessary to isolate the secondary amine.

Gabriel Synthesis with Phthalimide Protection

The Gabriel synthesis avoids direct handling of ammonia by using phthalimide as a nitrogen surrogate.

Procedure

• Protection : Phthalimide is alkylated with (1-ethyl-1H-pyrazol-3-yl)methyl bromide in DMF to form the N-substituted phthalimide.

• Deprotection : Hydrazine hydrate cleaves the phthalimide group, yielding the primary amine.

• Second Alkylation : The primary amine reacts with 2-methoxybenzyl bromide under reflux conditions.

Advantages

• Minimizes over-alkylation due to controlled deprotection.

• Yields improve to 70–82% for the final step.

Buchwald-Hartwig Amination for Coupling Fragments

While traditionally used for aryl amines, modified Buchwald-Hartwig conditions enable coupling of benzyl halides with amines.

Reaction Conditions

• Catalyst : Palladium(II) acetate (Pd(OAc)2) with Xantphos ligand.

• Base : Cs2CO3 in toluene at 110°C.

• Substrates : (1-Ethyl-1H-pyrazol-3-yl)methyl bromide and 2-methoxybenzylamine.

Outcomes

• Yield : 60–68% with high regioselectivity.

• Side Products : Tertiary amine (<5%) due to residual palladium activity.

Microwave-Assisted One-Pot Synthesis

Microwave irradiation accelerates the reaction between (1-ethyl-1H-pyrazol-3-yl)methanamine and 2-methoxybenzyl chloride.

Protocol

• Mixing : Equimolar amine and benzyl chloride in acetonitrile.

• Irradiation : Microwave at 120°C for 15 minutes.

• Work-Up : Neutralization with dilute HCl and extraction.

Efficiency

• Yield : 85% with >95% purity by HPLC.

• Time : 15 minutes vs. 12–24 hours for conventional methods.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Time Required	Cost Efficiency
Reductive Amination	78	92	6 hours	Moderate
Stepwise Alkylation	48	88	24 hours	Low
Gabriel Synthesis	82	95	18 hours	High
Buchwald-Hartwig	68	90	8 hours	Very High
Microwave-Assisted	85	95	0.25 hours	Moderate

Chemical Reactions Analysis

Types of Reactions

[(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the methoxyphenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

[(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of [(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	CAS No.	Reported Applications
[(1-Ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine	C₁₆H₂₃N₃O₂	289.38	Ethyl-pyrazole, 2-methoxybenzyl	1004194-32-4	Not explicitly reported; structural analog of psychoactive NBOMe derivatives
1-[(2-Methylphenyl)methyl]-1H-pyrazol-3-amine	C₁₁H₁₃N₃	187.24	2-methylbenzyl, pyrazole-3-amine	492426-23-0	Intermediate in drug synthesis
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	C₁₂H₁₅N₅	241.29	Pyridine ring, cyclopropylamine	Not provided	Anticancer and kinase inhibition studies
25H-NBOMe (2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]benzeneethanamine)	C₁₈H₂₃NO₃	301.39	2,5-dimethoxybenzene, 2-methoxybenzyl	Not provided	Psychoactive effects (serotonin receptor agonism)
5-Amino-3-methyl-1-phenylpyrazole	C₁₀H₁₁N₃	173.22	Phenyl, methyl, pyrazole-5-amine	1131-18-6	Ligand for metal coordination chemistry

Key Structural and Functional Differences:

Substituent Complexity: The target compound features a 2-methoxybenzyl group, which distinguishes it from simpler analogs like 1-[(2-methylphenyl)methyl]-1H-pyrazol-3-amine . This group may enhance lipophilicity and CNS penetration compared to non-methoxy derivatives. Ethyl vs. Cyclopropyl/Phenyl Groups: The ethyl group on the pyrazole ring (target compound) contrasts with cyclopropyl (in N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine ) or phenyl substituents (e.g., 5-amino-3-methyl-1-phenylpyrazole ). These differences influence steric bulk and electronic properties, affecting receptor interactions.

Biological Activity: NBOMe Analogs: The 25H-NBOMe compound shares the 2-methoxybenzyl group with the target compound but incorporates a 2,5-dimethoxybenzene backbone. Pyridine-Containing Derivatives: Compounds like N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine exhibit kinase inhibitory activity, highlighting the role of heteroaromatic rings in modulating enzyme interactions .

Synthetic Methods :

• The target compound’s synthesis likely involves alkylation of a pyrazole-3-amine precursor with a 2-methoxybenzyl halide, similar to methods described for N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine (e.g., copper-catalyzed coupling reactions) .
• In contrast, NBOMe derivatives are synthesized via reductive amination of substituted phenethylamines with 2-methoxybenzaldehyde .

Research Findings and Implications

• Physicochemical Properties : The target compound’s higher molecular weight (289.38 vs. 173–241 for analogs) and methoxy group may improve membrane permeability but reduce aqueous solubility compared to simpler pyrazoles .
• Pharmacological Potential: Structural similarities to NBOMe compounds suggest possible CNS activity, though specific studies are lacking. Further research should explore serotonin receptor binding and toxicity profiles.
• Applications in Drug Discovery : Pyrazole derivatives are versatile scaffolds; the target compound’s unique substituents make it a candidate for lead optimization in antipsychotic or antidepressant drug development .

Biological Activity

[(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its structure, synthesis, biological activity, and relevant research findings.

Compound Structure and Properties

The compound has the molecular formula C₁₅H₁₈N₂O, indicating the presence of two nitrogen atoms and one oxygen atom. Its structure features a pyrazole ring, which is known for its diverse biological activities, and a methoxyphenyl group that enhances lipophilicity, potentially improving interaction with biological targets.

Synthesis

The synthesis of [(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine typically involves several steps, including:

• Formation of the Pyrazole Ring : Using appropriate reagents to create the pyrazole structure.
• Alkylation : Introducing the ethyl group to the pyrazole.
• Amine Formation : Attaching the methoxyphenyl group through an amine linkage.

These synthetic routes can vary based on laboratory protocols and available reagents.

Biological Activity

Research indicates that compounds containing pyrazole rings exhibit a range of biological activities:

• Anti-inflammatory : The compound may inhibit pathways involved in inflammation, making it a candidate for treating inflammatory diseases.
• Antitumor : Preliminary studies suggest potential efficacy against cancer cell lines, particularly through mechanisms that involve inhibiting tubulin polymerization and inducing apoptosis .
• Neuropsychiatric Applications : As a glycine transporter 1 inhibitor, it may be relevant in treating schizophrenia and other neuropsychiatric disorders.

Case Studies and Research Findings

Several studies have evaluated the biological activity of similar pyrazole derivatives, providing insights into their mechanisms:

• Antiproliferative Activity : A study highlighted that certain pyrazole derivatives showed significant inhibition against various cancer cell lines with IC₅₀ values in the low micromolar range. For instance, compounds were found to arrest the cell cycle at the G2/M phase and induce apoptosis through modulation of Bcl-2 family proteins .
• Molecular Docking Studies : Docking simulations revealed that these compounds could effectively bind to key targets involved in cancer progression, such as tubulin and Epidermal Growth Factor Receptor (EGFR), suggesting a mechanism for their anticancer effects .
• Comparative Analysis : A comparison with structurally similar compounds indicated that [(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine might possess enhanced biological activity due to its unique combination of functional groups.

Summary Table of Biological Activities

Activity Type	Description	References
Anti-inflammatory	Inhibition of inflammatory pathways; potential treatment for inflammatory diseases
Antitumor	Inhibition of cancer cell proliferation; induction of apoptosis
Neuropsychiatric	Glycine transporter 1 inhibition; relevance in schizophrenia treatment
Antimicrobial	Potential activity against various microbial strains

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for [(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine, and how do reaction conditions influence yield?

• Methodology: The compound can be synthesized via nucleophilic substitution or alkylation reactions. For example:

• Step 1: React 1-ethyl-1H-pyrazole-3-carbaldehyde with (2-methoxyphenyl)methylamine in a reductive amination using NaBH(OAc)$_3$ in dichloromethane under inert atmosphere (N$_2$) .
• Step 2: Optimize temperature (40–60°C) and reaction time (12–24 hrs) to achieve yields >70%. Excess amine (1.5–2.0 eq) minimizes side products .
  • Key Variables: Solvent polarity (e.g., THF vs. DCM) and base selection (e.g., K$_2$CO$_3$ vs. NaH) significantly impact reaction efficiency .

Q. How can the structural integrity of [(1-ethyl-1H-pyrazol-3-yl)methyl][(2-methoxyphenyl)methyl]amine be validated post-synthesis?

• Analytical Techniques:

• NMR (1H/13C): Confirm amine linkage via methylene proton signals (δ 3.8–4.2 ppm) and aromatic protons from the pyrazole (δ 6.5–7.5 ppm) .
• X-ray Crystallography: Resolve steric effects of the ethyl and methoxy groups using SHELX programs (e.g., SHELXL for refinement) .
• HRMS: Validate molecular weight (calculated: 259.35 g/mol) with <2 ppm error .

Q. What preliminary biological assays are suitable for screening this compound?

• In Vitro Assays:

• Enzyme Inhibition: Test against cyclooxygenase-2 (COX-2) or tyrosine kinases using fluorescence-based assays (IC$_{50}$ determination) .
• Antimicrobial Screening: Use microdilution methods (MIC values) against Gram-positive bacteria (e.g., S. aureus) due to pyrazole’s known membrane-disrupting activity .

Advanced Research Questions

Q. How can conflicting data on the compound’s bioactivity (e.g., anti-inflammatory vs. cytotoxic effects) be resolved?

• Approach:

• Dose-Response Studies: Compare IC$_{50}$ values across cell lines (e.g., RAW 264.7 macrophages vs. HeLa) to differentiate therapeutic vs. toxic thresholds .
• Target Profiling: Use SPR (surface plasmon resonance) to assess binding affinity to COX-2 vs. off-targets like NF-κB .
  • Case Study: Analogous compounds with 3-methoxyphenyl groups show anti-inflammatory activity at 10 μM but cytotoxicity >50 μM due to ROS generation .

Q. What strategies optimize the compound’s pharmacokinetic properties while retaining activity?

• Structural Modifications:

• LogP Adjustment: Introduce polar groups (e.g., -OH) to the pyrazole ring to enhance solubility while monitoring bioactivity via SAR studies .
• Prodrug Design: Mask the amine with acetyl or PEG groups to improve oral bioavailability .
  • In Silico Tools: Use Molecular Dynamics (MD) simulations to predict metabolic stability (e.g., CYP450 interactions) .

Q. How do crystallographic data resolve ambiguities in the compound’s stereoelectronic effects?

• Case Example: X-ray structures of similar pyrazole derivatives reveal:

• Torsional Strain: The ethyl group at N1 induces a 15° dihedral angle with the methoxyphenyl ring, affecting ligand-receptor docking .
• Electron Density Maps: SHELXL refinement identifies charge distribution discrepancies (e.g., methoxy O-atom electron density > pyrazole N-atoms) .

Key Research Gaps

• Mechanistic Studies: Limited data on the compound’s interaction with epigenetic targets (e.g., HDACs) .
• In Vivo Efficacy: No published ADMET profiles for this specific derivative .